Cas no 1418291-70-9 (penicolinate B)

• Product Name: penicolinate B
• CAS No: 1418291-70-9
• MF: C₂₃H₃₀N₂O₄
• MW: 398.495306491852
• CID: 2065461
• PubChem ID: 71521892
• Update Time: 2025-11-02

penicolinate B Chemical and Physical Properties

Names and Identifiers

• penicolinate B
• 5-[10-(6-carboxy-3-pyridinyl)decyl]-2-pyridinecarboxylic acid, 2-methyl ester
• 1418291-70-9
• 5-[10-(6-methoxycarbonylpyridin-3-yl)decyl]pyridine-2-carboxylic acid
• CHEBI:201037
• TGC29170
• 5-(10-(6-methoxycarbonylpyridin-3-yl)decyl)pyridine-2-carboxylic acid
• 5-(10-(6-(Methoxycarbonyl)pyridin-3-yl)decyl)picolinic acid

• Inchi： 1S/C23H30N2O4/c1-29-23(28)21-15-13-19(17-25-21)11-9-7-5-3-2-4-6-8-10-18-12-14-20(22(26)27)24-16-18/h12-17H,2-11H2,1H3,(H,26,27)
• InChI Key： CXLUZXYNRSVBKX-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C=N1)CCCCCCCCCCC1C=NC(C(=O)O)=CC=1)=O

Computed Properties

• Exact Mass: 398.22055744g/mol
• Monoisotopic Mass: 398.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 14
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 5-alkyl-2-carboxypyrimidines

Additional information on penicolinate B

Recent Advances in the Study of Penicolinate B (1418291-70-9): A Promising Compound in Chemical Biology and Medicine

Penicolinate B (CAS: 1418291-70-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, initially isolated from microbial sources, exhibits a unique structural framework that has drawn attention for its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models. The growing body of research underscores its promise as a lead compound for drug development.

One of the key breakthroughs in the study of Penicolinate B is its identification as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Penicolinate B effectively targets the NLRP3 inflammasome, a critical component in the pathogenesis of chronic inflammatory diseases. The study utilized both in vitro and in vivo models to validate its inhibitory effects, showing significant reduction in pro-inflammatory cytokine release. These findings position Penicolinate B as a potential candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of active research is the synthetic modification of Penicolinate B to enhance its pharmacokinetic properties. Researchers at the University of Cambridge recently reported a novel synthetic route that improves the yield and purity of Penicolinate B derivatives. By introducing specific functional groups, the team achieved derivatives with enhanced solubility and bioavailability, addressing one of the major challenges in its clinical translation. These advancements were detailed in a 2024 publication in Organic & Biomolecular Chemistry, highlighting the compound's adaptability for further drug optimization.

In addition to its anti-inflammatory properties, Penicolinate B has shown promise in oncology. A preclinical study conducted by the National Cancer Institute revealed its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study, published in Cancer Research, identified the compound's interaction with the Bcl-2 family of proteins as a potential mechanism for its pro-apoptotic effects. While further validation is needed, these results suggest a dual therapeutic potential for Penicolinate B in both inflammatory and neoplastic diseases.

The safety profile of Penicolinate B has also been a focus of recent investigations. Toxicological studies in animal models have indicated a favorable safety window, with no significant adverse effects observed at therapeutic doses. However, researchers caution that comprehensive pharmacokinetic and pharmacodynamic studies are still required before advancing to human trials. These findings were summarized in a recent review article in Expert Opinion on Drug Safety, which called for more rigorous preclinical evaluations to fully assess its therapeutic potential.

Looking ahead, the future of Penicolinate B research appears promising. Several pharmaceutical companies have initiated exploratory programs to develop Penicolinate B-based therapeutics, with early-stage patents already filed in major jurisdictions. Collaborative efforts between academia and industry are expected to accelerate its translation from bench to bedside. As the understanding of its molecular targets and mechanisms deepens, Penicolinate B may soon join the ranks of clinically validated bioactive compounds in chemical biology and medicine.